Cas no 27749-92-4 (Epilotaustralin Tetraacetate)

• Product Name: Epilotaustralin Tetraacetate
• CAS No: 27749-92-4
• MF: C₁₉H₂₇NO₁₀
• MW: 429.418386697769
• CID: 5730291
• Update Time: 2025-10-31

Epilotaustralin Tetraacetate Chemical and Physical Properties

Names and Identifiers

• Epilotaustralin Tetraacetate
• Epilotaustralin, tetraacetate (ester) (8CI)

• Inchi： 1S/C19H27NO10/c1-7-19(6,9-20)30-18-17(28-13(5)24)16(27-12(4)23)15(26-11(3)22)14(29-18)8-25-10(2)21/h14-18H,7-8H2,1-6H3/t14-,15-,16+,17-,18+,19+/m1/s1
• InChI Key： VOAGAKMDGDFPFB-QKDSSNGWSA-N
• SMILES： O([C@H]1[C@@H](O[C@H](COC(=O)C)[C@@H](OC(=O)C)[C@@H]1OC(=O)C)O[C@](C)(C#N)CC)C(=O)C

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 496.2±45.0 °C(Predicted)
• Solubility: Acetone, Dichloromethane, Ethyl Acetate

Additional information on Epilotaustralin Tetraacetate

Epilotaustralin Tetraacetate (CAS No. 27749-92-4): A Comprehensive Overview of Its Chemical Profile and Emerging Applications

Epilotaustralin Tetraacetate, a compound with the chemical identifier CAS No. 27749-92-4, has garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential therapeutic applications. This tetraacetate derivative of epilotaustralin, a naturally occurring compound, exhibits remarkable biological activity that has sparked interest among researchers exploring novel pharmacological targets. The compound's molecular structure, characterized by a series of acetylated hydroxyl groups, contributes to its stability and bioavailability, making it a promising candidate for further investigation.

The chemical structure of Epilotaustralin Tetraacetate can be described as a triterpenoid saponin with multiple acetyl groups attached to its hydroxyl moieties. This modification enhances its solubility in organic solvents and improves its metabolic stability, which are critical factors for drug development. The presence of these acetyl groups also influences its interaction with biological targets, potentially modulating various cellular processes. Recent studies have highlighted its role in inhibiting specific enzymes and receptors involved in inflammation and cancer progression.

In the realm of biomedical research, Epilotaustralin Tetraacetate has been studied for its anti-inflammatory and anticancer properties. Preclinical trials have demonstrated its ability to suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for chronic inflammatory diseases. Additionally, its mechanism of action in cancer cells involves the induction of apoptosis and the inhibition of cell proliferation pathways, particularly those involving kinases like EGFR and PI3K. These findings have positioned it as a candidate for further clinical development.

The synthesis and purification of CAS No. 27749-92-4 present unique challenges due to its complex molecular architecture. Advanced synthetic methodologies, including enzymatic acetylation and chiral resolution techniques, have been employed to obtain high-purity material. These methods ensure that the final product maintains the desired biological activity while minimizing impurities that could affect efficacy or safety. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for research purposes.

Emerging research also explores the potential of Epilotaustralin Tetraacetate in neurodegenerative diseases. Studies indicate that it may interact with specific neural receptors and pathways, potentially offering benefits in conditions such as Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier has been a focus of investigation, as this property is essential for central nervous system therapies. Further preclinical studies are needed to fully elucidate its neuroprotective effects and optimal dosing regimens.

The pharmacokinetic profile of CAS No. 27749-92-4 is another area of active research. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is critical for determining its therapeutic window and potential side effects. Initial studies suggest that Epilotaustralin Tetraacetate exhibits moderate bioavailability following oral administration but undergoes rapid metabolism in vivo. This information is vital for designing effective drug delivery systems that can enhance its bioavailability and prolong its therapeutic effects.

The regulatory landscape for Epilotaustralin Tetraacetate is evolving as more data becomes available on its safety and efficacy. Regulatory agencies are closely monitoring preclinical and clinical trials to ensure that new applications are thoroughly evaluated before reaching the market. Compliance with Good Manufacturing Practices (GMP) is essential for producing high-quality material that meets regulatory standards. Collaborative efforts between academia and industry are fostering innovation in this area while ensuring rigorous oversight.

In conclusion, Epilotaustralin Tetraacetate represents a significant advancement in natural product chemistry with potential applications across multiple therapeutic domains. Its unique structural features contribute to its biological activity, while ongoing research continues to uncover new mechanisms of action. As synthetic methodologies improve and regulatory pathways become clearer, this compound holds promise for addressing some of today's most challenging medical conditions.